Allopregnan-20alpha-ol-3-one

Specification

• Description: 5alpha-Pregnan-20alpha-ol-3-one, also known as 5α-pregnan-20α-ol-3-one or 20 beta-hydroxy-5 alpha-pregnan-3-one, belongs to the class of organic compounds known as gluco/mineralocorticoids, progestogins and derivatives. These are steroids with a structure based on a hydroxylated prostane moiety. 5alpha-Pregnan-20alpha-ol-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. 5alpha-Pregnan-20alpha-ol-3-one has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5alpha-pregnan-20alpha-ol-3-one is primarily located in the membrane (predicted from logP) and cytoplasm.; 5alpha-Pregnan-20alpha-ol-3-one is a corticosteroid hormone and a 3-oxo-5alpha-steroid.
• CAS No.: 516-59-6
• Molecular Formula: C21H34O2
• Molecular Weight: 318.5 g/mol
• IUPAC Name: (5S,8R,9S,10S,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-14,16-19,22H,4-12H2,1-3H3/t13-,14-,16-,17+,18-,19-,20-,21+/m0/s1
• Standard InChI Key: DYVGYXXLXQESJE-SKLBOBKVSA-N
• Isomeric SMILES: C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCC(=O)C4)C)C)O
• SMILES: CC(C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C)O
• Canonical SMILES: CC(C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C)O